Calcium pantothenate Calcium pantothenate See also: Calcium Pantothenate (preferred).
Brand Name: Vulcanchem
CAS No.: 137-08-6
VCID: VC20747788
InChI: InChI=1S/2C9H17NO5.Ca/c2*1-9(2,5-11)7(14)8(15)10-4-3-6(12)13;/h2*7,11,14H,3-5H2,1-2H3,(H,10,15)(H,12,13);/q;;+2/p-2/t2*7-;/m00./s1
SMILES: CC(C)(CO)C(C(=O)NCCC(=O)[O-])O.CC(C)(CO)C(C(=O)NCCC(=O)[O-])O.[Ca+2]
Molecular Formula: C18H32CaN2O10
Molecular Weight: 476.5 g/mol

Calcium pantothenate

CAS No.: 137-08-6

APIs

VCID: VC20747788

Molecular Formula: C18H32CaN2O10

Molecular Weight: 476.5 g/mol

* For research use only. Not for human or veterinary use.

Calcium pantothenate - 137-08-6

Description See also: Calcium Pantothenate (preferred).
CAS No. 137-08-6
Product Name Calcium pantothenate
Molecular Formula C18H32CaN2O10
Molecular Weight 476.5 g/mol
IUPAC Name calcium;3-[[(2R)-2,4-dihydroxy-3,3-dimethylbutanoyl]amino]propanoate
Standard InChI InChI=1S/2C9H17NO5.Ca/c2*1-9(2,5-11)7(14)8(15)10-4-3-6(12)13;/h2*7,11,14H,3-5H2,1-2H3,(H,10,15)(H,12,13);/q;;+2/p-2/t2*7-;/m00./s1
Standard InChIKey FAPWYRCQGJNNSJ-UBKPKTQASA-L
Isomeric SMILES CC(C)(CO)[C@H](C(=O)NCCC(=O)[O-])O.CC(C)(CO)[C@H](C(=O)NCCC(=O)[O-])O.[Ca+2]
SMILES CC(C)(CO)C(C(=O)NCCC(=O)[O-])O.CC(C)(CO)C(C(=O)NCCC(=O)[O-])O.[Ca+2]
Canonical SMILES CC(C)(CO)C(C(=O)NCCC(=O)[O-])O.CC(C)(CO)C(C(=O)NCCC(=O)[O-])O.[Ca+2]
Synonyms B 5, Vitamin
B5, Vitamin
Calcium Pantothenate
Dexol
Pantothenate, Calcium
Pantothenate, Zinc
Pantothenic Acid
Vitamin B 5
Vitamin B5
Zinc Pantothenate
PubChem Compound 11306073
Last Modified Sep 13 2023

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